2-(4-isopropylphenyl)acetohydrazide
Overview
Description
2-(4-isopropylphenyl)acetohydrazide, also known as IAAH, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is a hydrazide derivative of acetophenone and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 2-(4-isopropylphenyl)acetohydrazide is not well understood. However, it is believed that 2-(4-isopropylphenyl)acetohydrazide acts as a hydrazine derivative and can undergo various reactions such as nucleophilic addition, condensation, and reduction.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2-(4-isopropylphenyl)acetohydrazide. However, it has been reported that 2-(4-isopropylphenyl)acetohydrazide can act as an antioxidant and has potential applications in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
2-(4-isopropylphenyl)acetohydrazide has several advantages for use in lab experiments. It is a stable compound, easy to handle, and has a high yield of synthesis. However, its limitations include its potential toxicity and the need for careful handling.
Future Directions
There are several potential future directions for research on 2-(4-isopropylphenyl)acetohydrazide. These include the investigation of its potential applications as an antioxidant and its use in the synthesis of new pharmaceuticals and agrochemicals. Additionally, research can be conducted to better understand its mechanism of action and potential toxicity.
Scientific Research Applications
2-(4-isopropylphenyl)acetohydrazide has been widely used in scientific research as a reagent in organic synthesis. It has been used in the synthesis of various compounds such as pyrazoles, pyridazines, and pyrazolines. Additionally, 2-(4-isopropylphenyl)acetohydrazide has been used as a precursor in the synthesis of pharmaceuticals and agrochemicals.
properties
IUPAC Name |
2-(4-propan-2-ylphenyl)acetohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-8(2)10-5-3-9(4-6-10)7-11(14)13-12/h3-6,8H,7,12H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTSYYVNMKWLOQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CC(=O)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Propan-2-yl)phenyl]acetohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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